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These application notes provide a comprehensive overview of the histopathological
examination of intestinal lesions following treatment with Toltrazuril, a broad-spectrum
anticoccidial agent. The protocols and data presented are intended to guide researchers in
evaluating the efficacy of Toltrazuril and understanding its impact on intestinal pathology in
various animal models of coccidiosis.

Introduction

Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the phylum
Apicomplexa (primarily Eimeria and Isospora species), poses a significant threat to the health
and productivity of livestock, particularly poultry.[1][2] Toltrazuril is a triazinetrione derivative
widely used for the treatment and control of coccidiosis.[3] It is effective against all intracellular
stages of coccidia, including both schizonts and gamonts, leading to a reduction in oocyst
excretion and amelioration of clinical signs.[4][5] Histopathological examination is a critical tool
for assessing the extent of intestinal damage caused by coccidial infections and for evaluating
the therapeutic efficacy of anticoccidial drugs like Toltrazuril.[6][7] This document outlines
standardized protocols for the histopathological assessment of intestinal lesions and presents
guantitative data from relevant studies.

Quantitative Data Summary
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The following tables summarize quantitative data related to the efficacy of Toltrazuril treatment
on intestinal lesions and other relevant parameters.

Table 1: Effect of Toltrazuril on Intestinal Lesion Scores in Broiler Chickens

Gross Microscopi Oocyst
Treatment Eimeria Lesion c Lesion Excretion
) Reference
Group Species Score Score (oocystsigr
(Mean) (Mean) am feces)
Infected, E. tenella, E. Significantly Significantly ]
: : : High [8]
Untreated brunetti higher higher
Infected, o o )
] E. tenella, E. Significantly Significantly Dramatically
Toltrazuril- ) [819]
brunetti lower lower reduced
treated
Uninfected
N/A 0 0 0 [8]
Control

Table 2: Histopathological Changes in Japanese Quails with Coccidiosis Following Toltrazuril
Treatment
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Key
. Histopathological
Treatment Group Dose of Toltrazuril o . Reference
Findings in the

Cecum

Large number of

Control (Infected, multiplying merozoites
0 mg/kg : : [6]
Untreated) in mucosa; destruction
of mucosa.

Destruction of the
Group | (Infected,

7 mg/k folds, with presence of 6
Treated) 99 P o)

merozoites in crypts.

Total atrophy of the
mucosa (crypts and

Group 1 (Infected, ]
14 mg/kg folds) with [6]

Treated) ]
parchment-like
membrane.
Regeneration of
Group 1l (Infected, mucosa; hyperplasia
P 24.5 mg/kg ) .yp P [6]
Treated) of epithelial cells and
crypts.

Experimental Protocols
Animal Model and Toltrazuril Administration

A common model for studying coccidiosis involves the experimental infection of broiler
chickens.

Protocol 1: Induction of Coccidiosis and Toltrazuril Treatment in Broiler Chickens

» Animal Housing: House one-day-old broiler chicks in a clean, disinfected environment with
ad libitum access to feed and water.

« Infection: At 14 days of age, orally inoculate each chick with a suspension of sporulated
Eimeria oocysts (e.g., a mixed culture of E. acervulina, E. maxima, and E. tenella).[7][10]
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o Treatment Groups: Divide the birds into the following groups:
o Group A (Negative Control): Uninfected and untreated.
o Group B (Positive Control): Infected and untreated.
o Group C (Toltrazuril Treatment): Infected and treated with Toltrazuril.

» Toltrazuril Administration: Administer Toltrazuril (e.g., Baycox® 2.5% solution) in the
drinking water at a concentration of 7 mg/kg body weight for two consecutive days.[3][10]
Treatment can be initiated at a predetermined time post-infection (e.g., 2 days post-
infection).[7]

o Monitoring: Observe the birds daily for clinical signs of coccidiosis (e.g., bloody diarrhea,
ruffled feathers, depression).[7]

Sample Collection and Histopathological Processing

Protocol 2: Intestinal Tissue Collection and Processing

o Euthanasia and Necropsy: At a predetermined time point (e.g., 7 days post-infection),
euthanize a subset of birds from each group.

o Gross Examination: Perform a necropsy and grossly examine the intestines for lesions such
as thickening of the intestinal wall, presence of blood and mucus, and white or red spots on
the serosal surface.[11]

o Tissue Sampling: Collect tissue samples (approximately 2 cm in length) from the duodenum,
jejunum, and cecum.[12]

o Fixation: Immediately fix the tissue samples in 10% neutral buffered formalin for at least 24
hours.[6]

e Processing and Embedding: Dehydrate the fixed tissues through a graded series of ethanol,
clear in xylene, and embed in paraffin wax.

e Sectioning: Cut 5 um thick sections from the paraffin blocks using a microtome.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1682979?utm_src=pdf-body
https://www.benchchem.com/product/b1682979?utm_src=pdf-body
https://www.benchchem.com/product/b1682979?utm_src=pdf-body
https://www.benchchem.com/product/b1682979?utm_src=pdf-body
https://www.ema.europa.eu/en/medicines/veterinary/referrals/toltrazuril
https://www.researchgate.net/publication/8595565_Coccidiosis_control_by_administering_Toltrazuril_in_the_drinking_water_for_a_2-day_period
https://advetresearch.com/index.php/AVR/article/view/1352
https://advetresearch.com/index.php/AVR/article/view/1352
https://eliasnutri.wordpress.com/wp-content/uploads/2012/04/score-de-lesion-macro-tomalo-como-base1.pdf
https://www.tandfonline.com/doi/pdf/10.1080/03079459708419249
https://www.researchgate.net/publication/283507928_Histopathological_Observations_of_the_Internal_Organs_during_Toltrazuril_BaycoxR_Treatment_against_Naturally_Occurring_Coccidiosis_in_Japanese_Quai
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Staining: Mount the sections on glass slides and stain with Hematoxylin and Eosin (H&E) for
routine histopathological evaluation.[6]

Histopathological Lesion Scoring

Protocol 3: Microscopic Lesion Scoring

The severity of microscopic lesions can be graded using a scoring system adapted from
Johnson and Reid (1970).

o Examine Slides: Examine the H&E stained slides under a light microscope in a blinded
fashion.

e Scoring Criteria: Assign a score from 0 to 4 for each intestinal section based on the following
criteria:

o Score 0: Normal intestinal architecture with no evidence of parasites or inflammation.

o Score 1: Mild infiltration of inflammatory cells in the lamina propria; a few scattered
parasites may be present.

o Score 2: Moderate inflammation with some villous atrophy and crypt hyperplasia; parasites
are more numerous.

o Score 3: Severe inflammation, marked villous atrophy, and crypt necrosis; large numbers
of parasites are present.

o Score 4: Extensive necrosis and hemorrhage of the intestinal mucosa, with sloughing of
the epithelium; numerous parasites are visible.

o Data Analysis: Calculate the mean lesion score for each treatment group and compare them
statistically.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for evaluating Toltrazuril efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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